Cas no 882747-29-7 ((E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile)

• Product Name: (E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile
• CAS No: 882747-29-7
• MDL: MFCD08064730
• CID: 4663694
• Update Time: 2025-06-09

(E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-2-(3-FLUORO-4-MORPHOLINOBENZOYL)-3-(1H-INDOL-3-YL)-2-PROPENENITRILE
• (E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile

• MDL： MFCD08064730

Additional information on (E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile

Chemical Profile of (E)-2-(3-Fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile (CAS No. 882747-29-7)

The compound identified by the CAS number 882747-29-7 and the systematic name (E)-2-(3-fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both fluoro and morpholine substituents in its molecular structure suggests a unique set of chemical properties that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating indole and benzoyl moieties. These structural elements are well-documented for their role in modulating various biological pathways, making them attractive candidates for therapeutic intervention. The compound in question combines an indole ring with a nitrile group, flanked by a benzoyl moiety substituted with a fluoro atom and a morpholine ring. This combination of functional groups not only enhances the molecule's complexity but also opens up possibilities for diverse biological interactions.

The role of the fluoro substituent in this compound is particularly noteworthy. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to influence metabolic stability, binding affinity, and pharmacokinetic properties. In this context, the 3-position fluoro group on the benzoyl ring may enhance the compound's interaction with biological targets, potentially improving its efficacy and selectivity. This is a common strategy in drug design, where fluorine atoms are used to fine-tune molecular properties.

The morpholine ring present in the molecule adds another layer of complexity and functionality. Morpholine derivatives are known for their versatility in medicinal chemistry, often serving as bioisosteres that can improve solubility, metabolic stability, or binding interactions. In this compound, the morpholine moiety is linked to the benzoyl group via an amide bond, which can further modulate the molecule's conformation and reactivity. Such structural features are often explored in drug development to achieve optimal pharmacological profiles.

The indole core of the compound is another critical feature that warrants discussion. Indole derivatives have been extensively studied for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The 1H-indol-3-yl group in this molecule suggests potential interactions with enzymes and receptors involved in these pathways. Furthermore, the nitrile group at the 3-position of the propene chain introduces another site for possible biological interaction, enhancing the compound's multifaceted pharmacological potential.

The stereochemistry of the molecule, indicated by the (E) configuration at the double bond between the propene and nitrile groups, is also an important consideration. The E-isomer often exhibits distinct biological properties compared to its Z-isomer due to differences in spatial orientation and electronic distribution. This stereochemical aspect can significantly influence how the compound interacts with biological targets, making it a crucial factor in drug design and optimization.

In recent years, computational methods have played an increasingly significant role in evaluating the potential of novel compounds like this one. Advanced molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before conducting costly experimental trials. These simulations can provide valuable insights into how structural modifications might affect biological activity, guiding synthetic efforts towards more promising candidates.

The synthesis of such complex molecules requires careful planning and expertise in organic chemistry. Key steps often involve multi-step reactions that introduce each functional group sequentially while maintaining regioselectivity and stereochemical integrity. Techniques such as palladium-catalyzed cross-coupling reactions are frequently employed to construct carbon-carbon bonds efficiently. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

Evaluation of this compound's biological activity typically involves high-throughput screening (HTS) against panels of target enzymes or receptors relevant to specific therapeutic areas. Initial hits from HTS campaigns can then be further optimized through structure-based drug design approaches or de novo design methods. The integration of experimental data with computational predictions helps refine lead compounds into viable drug candidates.

The potential therapeutic applications of this compound remain an area of active investigation. Given its structural features and reported activities of similar molecules, it may show promise in treating conditions such as inflammation or neurodegenerative disorders where indole derivatives have demonstrated efficacy. Additionally, its fluorinated nature suggests it could be developed into a kinase inhibitor or other enzyme-targeting agents where fluorine substitution enhances potency.

In conclusion，（E)-2-(3-fluoro-4-morpholinobenzoyl)-3-(1H-indol-3-yl)-2-propenenitrile (CAS No.882747-29-7) represents a structurally sophisticated molecule with significant potential in pharmaceutical research。 Its combination of key functional groups—including（fluoro,morpholine,indole,nitrile)—makes it an intriguing candidate for further development。 While more research is needed to fully elucidate its biological profile，the groundwork laid by initial studies suggests that this compound could contribute valuable insights into future drug discovery efforts。